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Compound of Interest

Compound Name: 1,4,2,3-Dioxadiazine

Cat. No.: B15473499

For Researchers, Scientists, and Drug Development Professionals

The quest for novel high-nitrogen compounds with superior energetic performance and
reduced sensitivity is a continual pursuit in the field of energetic materials. This guide provides
a comparative analysis of a dioxadiazine-based compound against well-established high-
nitrogen materials, namely RDX, CL-20, and TKX-50. Due to the limited availability of
experimental data for the specific 1,4,2,3-dioxadiazine isomer, this guide leverages published
data on a closely related 1,4,2,5-dioxadiazine derivative to provide a contextual benchmark.

Data Presentation: A Comparative Overview

The following table summarizes key performance indicators for the selected high-nitrogen
compounds. It is important to note that the data for the dioxadiazine derivative is based on a
specific synthesized compound and may not be representative of all molecules in this class.
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Chemical Density Detonation Impact
Compound . L
Formula (glcm3) Velocity (m/s) Sensitivity (J)
1,4,2,5-
Dioxadiazine C4H2N8O6 1.95 9563 20
Derivative
RDX C3H6N606 1.82 8750 7.4
CL-20 (e-form) C6H6N12012 2.04 9400 4
TKX-50 C2H8N1004 1.92 9287 20

Experimental Protocols

The data presented in this guide is derived from standardized experimental procedures
designed to characterize the performance and safety of energetic materials. The following are
detailed methodologies for two key experiments:

Determination of Detonation Velocity

The detonation velocity, the speed at which a detonation wave propagates through an
explosive, is a critical measure of its performance. One common method for its determination is
the Cylinder Test.

Methodology:

o Sample Preparation: A cylindrical charge of the explosive material is pressed to a specific,
uniform density. The dimensions of the cylinder are precisely measured.

« Initiation: The explosive charge is initiated at one end using a standard detonator.

» Data Acquisition: A series of probes (e.g., ionization pins, fiber optic sensors) are placed at
known intervals along the length of the explosive cylinder.[1] As the detonation front passes
each probe, a signal is generated and recorded by a high-speed data acquisition system.

o Calculation: The detonation velocity is calculated by dividing the known distance between
consecutive probes by the measured time interval for the detonation wave to travel between
them. The results from multiple probe intervals are averaged to obtain a precise value.
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Determination of Impact Sensitivity (BAM Fallhammer
Test)

Impact sensitivity measures the susceptibility of an explosive to initiation by impact. The BAM
(Bundesanstalt fuir Materialforschung und -prtfung) fallhammer test is a widely accepted
standard method.[1][2]

Methodology:

o Apparatus: The BAM fallhammer apparatus consists of a steel anvil, a set of cylindrical steel
rollers, and a series of drop weights (typically ranging from 1 to 10 kg) that can be released
from varying heights.[3]

e Sample Preparation: A small, precisely measured amount of the explosive material (typically
around 40 mm3) is placed between the two steel rollers on the anvil.[3]

» Testing Procedure: A drop weight is released from a specific height, impacting the upper
steel roller and subjecting the sample to a defined impact energy (calculated from the weight
and drop height).

o Observation: The outcome of each impact is observed for any signs of reaction, such as a
flame, smoke, or audible report.

o Staircase Method: The "staircase" method is typically employed to determine the 50%
probability of initiation (Hso). This involves a series of trials where the drop height is
increased after a "no-go" (no reaction) and decreased after a "go" (reaction). The results are
statistically analyzed to determine the impact energy at which there is a 50% chance of
causing an explosion.[2]

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the benchmarking of
high-nitrogen compounds.
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Caption: Performance vs. Sensitivity of High-Nitrogen Compounds.

Density Measurement

Synthesis »| Purification Detonation Velocity Test Comparative Analysis Reporting

Impact Sensitivity Test

Click to download full resolution via product page

Caption: Experimental Workflow for Energetic Material Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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